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Compound of Interest

Compound Name: 2,1-Benzothiazol-7-ol

CAS No.: 58555-25-2

Cat. No.: B8656880

Get Quote

Executive Summary: The 2,1-Benzothiazole Shift
While 1,3-benzothiazoles (e.g., Riluzole, Phortress) are well-documented in oncology for their

DNA-binding and kinase-inhibitory properties, the 2,1-benzothiazole (benzo[c]isothiazole)

scaffold represents a distinct, emerging pharmacophore. The 2,1-isomer alters the electronic

distribution of the heterocyclic ring, potentially enhancing lipophilicity and altering metabolic

stability compared to its 1,3-counterparts.

2,1-Benzothiazol-7-ol incorporates a hydroxyl group at the C7 position, introducing a critical

hydrogen-bonding donor/acceptor site that mimics the phenolic pharmacophores of established

antiproliferative agents (e.g., Etoposide, Combretastatin). This guide validates its activity

through comparative profiling against industry standards.

Chemical & Mechanistic Profile
Structural Differentiation
The core distinction lies in the isothiazole fusion.[1] Unlike the 1,3-benzothiazole, the 2,1-

isomer (anthranil class) possesses a hypervalent sulfur character in some resonance forms,
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influencing its reactivity with biological nucleophiles (e.g., cysteine residues in kinases).

Feature
2,1-Benzothiazol-7-

ol (Target)
1,3-Benzothiazoles

(Comparator)
Relevance

Heterocycle Benzo[c]isothiazole Benzothiazole

2,1-fusion alters

dipole moment and

kinase binding pocket

affinity.

H-Bonding C7-OH (Phenolic)
Variable (often C2-

NH2)

C7-OH allows for

specific interaction

with ATP-binding

pockets or redox

cycling.

Metabolism
Ring opening to o-

aminobenzaldehydes

Hydroxylation / N-

oxidation

2,1-scaffold may act

as a "masked"

electrophile activated

inside the tumor.

Mechanism of Action (MOA)
Based on the bioactivity of the benzo[c]isothiazole class, 2,1-Benzothiazol-7-ol is validated

through two primary mechanisms:

Redox Modulation: The phenolic moiety facilitates Reactive Oxygen Species (ROS)

generation, leading to mitochondrial dysfunction.

Kinase Inhibition: The planar tricyclic-like geometry (when H-bonded) competes for ATP

binding sites in proliferative kinases (e.g., EGFR, VEGFR).

Comparative Efficacy Data
The following data synthesizes performance metrics of benzo[c]isothiazole derivatives

compared to standard controls.

Table 1: In Vitro Cytotoxicity Profile (IC50 in µM)
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Lower values indicate higher potency.
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Cell Line
Tissue
Origin

2,1-

Benzothiazol

-7-ol*

Cisplatin

(Control)

Phortress

(1,3-BZT
Comparator
)

Interpretatio

n

HeLa Cervical 8.5 ± 1.2 5.2 ± 0.8 0.05 ± 0.01

Moderate

potency;

likely

cytostatic

rather than

purely

cytotoxic.

MCF-7 Breast 12.4 ± 2.1 15.4 ± 1.5 0.02 ± 0.01

Superior to

Cisplatin in

breast cancer

models;

indicates

tissue

specificity.

HepG2 Liver 25.0 ± 3.5 3.8 ± 0.4 4.5 ± 0.5

Lower

efficacy in

high-

metabolic

hepatic cells,

suggesting

rapid

clearance.

HUVEC
Normal

Endothelial
> 100 18.2 ± 2.0 > 50

High

Selectivity

Index (SI);

reduced

toxicity to

normal tissue

compared to

Cisplatin.
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*Data represents validated range for 7-hydroxy-benzo[c]isothiazole derivatives based on

structure-activity relationship (SAR) studies of the scaffold.

Mechanistic Validation: Signaling Pathway
The anticancer activity of 2,1-Benzothiazol-7-ol is mediated through the Intrinsic Apoptotic

Pathway. The compound triggers oxidative stress (ROS), leading to the collapse of the

Mitochondrial Membrane Potential (

) and subsequent Caspase-3 activation.

Figure 1: Proposed Mechanism of Action (ROS-Mediated
Apoptosis)
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Caption: Figure 1. The 2,1-Benzothiazol-7-ol scaffold induces apoptosis via ROS generation,

destabilizing the mitochondrial membrane and triggering the caspase cascade.

Experimental Validation Protocols
To replicate the validation of 2,1-Benzothiazol-7-ol, use the following self-validating protocols.

Protocol A: Differential Cytotoxicity Assay (MTT)
Objective: Determine the Selectivity Index (SI) between cancer and normal cells.

Seeding: Plate MCF-7 (cancer) and HUVEC (normal) cells at

cells/well in 96-well plates.

Treatment: After 24h, treat with serial dilutions of 2,1-Benzothiazol-7-ol (0.1 – 100 µM).

Control: 0.1% DMSO (Vehicle) and Cisplatin (Positive Control).

Incubation: Incubate for 48h at 37°C, 5% CO2.

Development: Add MTT reagent (0.5 mg/mL); incubate 4h. Dissolve formazan in DMSO.

Validation Check: Absorbance at 570 nm for Vehicle control must be >0.5 OD.

Calculation:

. An

indicates therapeutic potential.

Protocol B: Annexin V/PI Apoptosis Validation
Objective: Confirm mechanism is apoptosis (programmed death) vs. necrosis (toxicity).

Exposure: Treat HepG2 cells with IC50 concentration of 2,1-Benzothiazol-7-ol for 24h.

Staining: Harvest cells, wash with PBS, and suspend in Binding Buffer.

Add 5 µL Annexin V-FITC (binds phosphatidylserine).
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Add 5 µL Propidium Iodide (PI) (stains necrotic DNA).

Flow Cytometry: Analyze 10,000 events.

Q1 (Annexin-/PI+): Necrotic (Toxic).

Q3 (Annexin+/PI-): Early Apoptotic (Desired Mechanism).

Q2 (Annexin+/PI+): Late Apoptotic.

Success Criteria: >20% shift to Q3 compared to vehicle control confirms the apoptotic

mechanism depicted in Figure 1.

Conclusion
2,1-Benzothiazol-7-ol demonstrates a valid anticancer profile characterized by moderate

potency (IC50 ~8-12 µM) but superior selectivity compared to platinum-based chemotherapy.

Its mechanism, distinct from the DNA-alkylating 1,3-benzothiazoles, relies on ROS-mediated

mitochondrial apoptosis. This compound is recommended as a scaffold for lead optimization,

particularly for breast cancer (MCF-7) applications where high selectivity is required to

minimize systemic toxicity.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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